Cas no 26774-89-0 (Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate)

• Product Name: Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• CAS No: 26774-89-0
• Molecular Formula: C₁₃H₁₆NO₄-^.Na+
• Molecular Weight: 273.26024
• MDL: MFCD00196811
• CID: 53006
• PubChem ID: 24870750

Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate Properties

Names and Identifiers

• Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• (R)-(+)-α-[(3-Methoxy-1-methyl-3-oxo-1-propenyl)amino]-1,4-cyclohexadiene-1-acetic acid sodium salt
• D(-)-Dihydro Phenylglycine Sodium dane Salt
• SODIUM (R)-Α-[(3-METHOXY-1-METHYL-3-OXO-1-PROPENYL)AMINO]CYCLOHEXA-1,4-DIENE-1-ACETATE
• (R)-(+)-alpha-[(3-Methoxy-1-methyl-3-oxo-1-propenyl)amino]-1,4-cyclohexadiene-1-acetic acid sodium salt
• (R)-A-((3-METHOXY-1-ME-3-OXO-1-PROPENYL)-AMINO)-1,4-CYCLOHEXADIENE-1-ACETIC NA
• D-(-)-Dihydrophenylglycine Dane Sodium Salt
• DHGM-Na
• 1,4-Cyclohexadiene-1-aceticacid, a-[(2-carboxy-1-methylvinyl)amino]-,a-methyl ester, sodium salt, D-(8CI)
• 1,4-Cyclohexadiene-1-acetic acid, a-[(3-methoxy-1-methyl-3-oxo-1-propenyl)amino]-,monosodium salt, (R)-
• 1,4-Cyclohexadiene-1-acetic acid, a-[(3-methoxy-1-methyl-3-oxo-1-propenyl)amino]-,monosodium salt, (aR)- (9CI)
• D- Dihydrophenylglycine Dunna Salt
• DihydrophenylglycineMethylDanceSodiumSalt
• sodium;(2R)-2-cyclohexa-1,4-dien-1-yl-2-[[(E)-4-methoxy-4-oxobut-2-en-2-yl]amino]acetate
• AKOS015893914
• AKOS024306959
• Sodium(R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• AKOS016010542
• sodium (R,E)-2-(cyclohexa-1,4-dienyl)-2-(4-methoxy-4-oxobut-2-en-2-ylamino)acetate
• A877146
• SODIUM (2R)-2-(CYCLOHEXA-1,4-DIEN-1-YL)-2-{[(2E)-4-METHOXY-4-OXOBUT-2-EN-2-YL]AMINO}ACETATE
• (R)-(+)- alpha -[(3-Methoxy-1-methyl-3-oxo-1-propenyl)amino]-1,4-cyclohexadiene-1-acetic acid sodium salt
• (R)-(+)-alpha-[(3-Methoxy-1-methyl-3-oxo-1-propenyl)amino]-1,4-cyclohexadiene-1-acetic acid sodium salt, 98%
• 26774-89-0
• XWVDGMIXJIIFTO-UYZIEVLVSA-M

• MDL： MFCD00196811
• InChIKey： XWVDGMIXJIIFTO-UYZIEVLVSA-M
• Inchi： 1S/C13H17NO4.Na/c1-9(8-11(15)18-2)14-12(13(16)17)10-6-4-3-5-7-10;/h3-4,7-8,12,14H,5-6H2,1-2H3,(H,16,17);/q;+1/p-1/t12-;/m1./s1
• SMILES： C/C(=C\C(=O)OC)/NC(C1=CCC=CC1)C(=O)[O-].CC(=O)O.[Na+]

Computed Properties

• Exact Mass: 273.09800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 273.09770227g/mol
• Heavy Atom Count: 23
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• LogP: 0.43860
• PSA: 78.46000
• Boiling Point: °Cat760mmHg
• Melting Point: 240 °C (dec.) (lit.)
• Flash Point: °C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 83 º (c=1, H2O)
• Optical Activity: [α]20/D +83°, c = 1 in H2O

Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

Sodium (R,E)-2-(cyclohexa-1,4-dien-1-yl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%